
Proper Disposal Procedures for (R)-Idhp
(Inosine Diphosphate)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-Idhp

Cat. No.: B12391047 Get Quote

This document provides essential safety and logistical information for the proper disposal of

(R)-Idhp, identified as Inosine diphosphate (IDP). The following procedures are designed to

ensure the safe handling and disposal of this material in a laboratory setting, minimizing risks to

personnel and the environment.

Hazard Identification and Safety Precautions
Inosine diphosphate, in its sodium salt form, is classified under the Globally Harmonized

System (GHS) with the following hazards:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

Personal Protective Equipment (PPE): Before handling Inosine diphosphate, ensure the

following personal protective equipment is worn:

Protective gloves

Eye protection (safety glasses or goggles)
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Face protection

Appropriate respiratory protection if dust is generated

Quantitative Data Summary
Property Value Reference

Molecular Formula C10H14N4O11P2 --INVALID-LINK--[2]

Formula Weight 428.19 g/mol --INVALID-LINK--[2]

CAS Number 54735-61-4 (disodium salt) --INVALID-LINK--[1]

Appearance Powder --INVALID-LINK--[3]

Solubility
Water: 50 mg/mL, clear to very

slightly hazy, colorless
--INVALID-LINK--[3]

Storage Temperature −20°C --INVALID-LINK--[3]

Detailed Disposal Protocol
The following step-by-step protocol should be followed for the disposal of Inosine diphosphate

waste.

Step 1: Waste Segregation and Collection

Collect all waste containing Inosine diphosphate in a designated, properly labeled, and

sealed waste container.

Do not mix with other incompatible waste streams.

The container should be made of a material compatible with the chemical.

Step 2: Labeling

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Inosine diphosphate".

Include the hazard pictograms (e.g., GHS07 for irritant and harmful).
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Step 3: Storage

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated and away from incompatible materials.

Step 4: Disposal

Dispose of the contents and the container in accordance with local, state, and federal

regulations.[3]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

Do not dispose of Inosine diphosphate down the drain or in the regular trash.

Emergency Procedures:

If on skin: Wash with plenty of soap and water.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1]

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[1]

If swallowed: Rinse mouth.[1]

Visual Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of (R)-Idhp
(Inosine diphosphate).
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Start: (R)-Idhp Waste Generated

1. Wear Appropriate PPE
(Gloves, Eye Protection)

2. Collect Waste in
Designated Container

3. Label Container
'Hazardous Waste - Inosine diphosphate'

4. Store in Designated
Hazardous Waste Area

5. Contact EHS for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of (R)-Idhp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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